5-(Chloromethyl)-3-[3-(dimethoxymethyl)phenyl]-1,2,4-oxadiazole
Overview
Description
5-(Chloromethyl)-3-[3-(dimethoxymethyl)phenyl]-1,2,4-oxadiazole, also known as CMPD-1, is a synthetic compound with a variety of uses in scientific research. CMPD-1 is a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and has been studied for its potential to treat inflammation-related diseases. In addition, CMPD-1 has been studied for its ability to inhibit the growth of certain types of cancer cells and has potential applications in drug discovery.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : Research demonstrates various synthesis methods for 1,2,4-oxadiazole derivatives. For instance, Wu et al. (2000) explored the synthesis of 5-substituted-3-[(2'S,3'S)-3'-hydroxy-2'-hydroxymethyltetrahydrofuran-3'-yl]-1,2,4-oxadiazoles and their epimers, which are related to 5-(Chloromethyl)-3-[3-(dimethoxymethyl)phenyl]-1,2,4-oxadiazole (Wu et al., 2000).
- Chemical Reactions : The reactivity of 5-(Chloromethyl)-3-substituted-phenyl-1,2,4-oxadiazoles with KCN has been studied by Sağırlı and Dürüst (2018), revealing novel pathways for acetonitrile and alkane formation via a non-reductive decyanation process (Sağırlı & Dürüst, 2018).
Applications in Medicine and Biology
- Antibacterial Activity : Rai et al. (2010) synthesized novel derivatives from 5-(chloromethyl)-3-substitutedphenyl-1,2,4-oxadiazole and investigated their antibacterial activity, demonstrating significant efficacy against various bacterial strains (Rai et al., 2010).
Applications in Material Science
- Photo-Luminescent Properties : Han et al. (2010) explored the synthesis of 1,3,4-oxadiazole derivatives and their mesomorphic behavior and photo-luminescent properties, indicating potential applications in material science (Han et al., 2010).
Miscellaneous Applications
- Discovery of Apoptosis Inducers : Zhang et al. (2005) identified 5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole as a novel apoptosis inducer, showcasing the potential of 1,2,4-oxadiazole derivatives in cancer research (Zhang et al., 2005).
Properties
IUPAC Name |
5-(chloromethyl)-3-[3-(dimethoxymethyl)phenyl]-1,2,4-oxadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN2O3/c1-16-12(17-2)9-5-3-4-8(6-9)11-14-10(7-13)18-15-11/h3-6,12H,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OABQKRQGDXVTTC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C1=CC=CC(=C1)C2=NOC(=N2)CCl)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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